Hydrogenvanadate

• Molecular Formula: HO4V-2
• Molecular Weight: 115.947 g/mol
• IUPAC Name: hydroxy-dioxido-oxovanadium
• InChI: InChI=1S/H2O.3O.V/h1H2;;;;/q;;2*-1;+1/p-1
• InChI Key: OFDNVQLJBWZOME-UHFFFAOYSA-M
• SMILES: O[V](=O)([O-])[O-]

Description

Hydrogenvanadate is a divalent inorganic anion obtained by removal of two protons from vanadic acid. It is a vanadium oxoanion and a divalent inorganic anion. It is a conjugate base of a dihydrogenvanadate. It is a conjugate acid of a vanadate(3-).

Scientific Research Applications

Hydrogen Production and Energy Applications

• Phototrophic Microorganisms for Hydrogen Production : Research by Bolatkhan et al. (2019) discusses the use of phototrophic microorganisms, such as microalgae and cyanobacteria, for biohydrogen production. This method is seen as an environmentally friendly alternative to fossil fuels, using algal biomass as a raw source for hydrogen production (Bolatkhan et al., 2019).

• Metal Hydride Materials for Hydrogen Storage : Sakintuna et al. (2007) reviewed the developments in metal hydrides for hydrogen storage, focusing on properties like storage capacity, kinetics, and thermal response. Mg-based hydrides are highlighted as promising for on-board hydrogen storage applications (Sakintuna, Lamari-Darkrim, & Hirscher, 2007).

• Vanadium-Oxide for Hydrogen Production : Endrődi et al. (2019) explored the use of sodium metavanadate as an additive for selective hydrogen production. The study found that during electrolysis, a vanadium-oxide coating forms, enhancing the selectivity for hydrogen evolution (Endrődi et al., 2019).

Medical and Therapeutic Applications

• Molecular Hydrogen in Medicine : Ostojić (2015) and Huang (2016) discussed the emergence of molecular hydrogen as a therapeutic agent with antioxidant, anti-inflammatory, and cytoprotective effects. Its applications range from metabolic diseases to neurodegenerative disorders and cancer (Ostojić, 2015); (Huang, 2016).

• Hydrogen in Sports Medicine : Ostojić (2014) reviewed the role of molecular hydrogen in sports medicine, highlighting its potential in treating exercise-induced oxidative stress and sports injuries (Ostojić, 2014).

Biotechnological Applications

• Hydrogenases in Biotechnology : Mertens and Liese (2004) discussed the applications of hydrogenases in biotechnology, including biohydrogen production, wastewater treatment, and the generation of NADP cofactors. Advances in genome mining could identify new hydrogenases for novel applications (Mertens & Liese, 2004).